Cas no 76114-73-3 (Propargyl Butylcarbamate)

• Product Name: Propargyl Butylcarbamate
• CAS No: 76114-73-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 59755
• PubChem ID: 10877354
• Update Time: 2025-06-08

Propargyl Butylcarbamate Chemical and Physical Properties

Names and Identifiers

• Prop-2-yn-1-yl butylcarbamate
• 2-Propynyl butylcarbamate
• N-Butyl propargyl carbamate
• Butyl-2-propynyl estercarbamic acid
• Allylene N-butyl isocyanate
• Allylene butyl isocyanate
• Propargyl Butylcarbamate
• prop-2-ynyl N-butylcarbamate
• butyl propynyl carbamate
• butylcarbamic acid prop-2-ynyl ester
• butylpropargyl carbamate
• N-butylcarbamic acid prop-2-ynyl ester
• prop-1-yn-3-yl N-n-butylcarbamate
• Carbamic acid, butyl-, 2-propynyl ester
• Propargyl-N-butylcarbamate
• Carbamic acid, N-butyl-, 2-propyn-1-yl ester
• Butyl-2-propynyl Ester Carbamic Acid
• prop-2-ynyl butylcarbamate
• Prop-2-inyl-N-butylcarbamat
• Butylcarbamic acid propargyl ester
• prop-2-yn-1-yl N-butylc
• CS-0152104
• NS00002230
• 76114-73-3
• EC 616-291-8
• DTXSID2072835
• BCP29240
• JTDBXHIIVZZXDH-UHFFFAOYSA-N
• AS-59739
• AKOS006240963
• SCHEMBL5144907
• MFCD06411065
• A838613
• prop-2-yn-1-yl N-butylcarbamate
• D81823
• AMY38451

• MDL： MFCD06411065
• Inchi： 1S/C8H13NO2/c1-3-5-6-9-8(10)11-7-4-2/h2H,3,5-7H2,1H3,(H,9,10)
• InChI Key： JTDBXHIIVZZXDH-UHFFFAOYSA-N
• SMILES： O(CC#C)C(NCCCC)=O

Computed Properties

• Exact Mass: 155.09500
• Monoisotopic Mass: 349.017556
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.3

Experimental Properties

• Density: 0.990
• Boiling Point: 233 ºC
• Flash Point: 95 ºC
• Refractive Index: 1.452
• PSA: 38.33000
• LogP: 1.53680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives